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Compound of Interest

5-(Dimethylamino)-2-
Compound Name:
hydroxybenzoic acid

Cat. No.: B8739343

Get Quote

Executive Summary & Chemical Profile[1]

Effective waste management of 5-(dimethylamino)-2-hydroxybenzoic acid requires

understanding its dual chemical nature. As an amphoteric molecule containing both a
carboxylic acid and a tertiary amine, it presents unique solubility and reactivity profiles that
dictate its disposal stream.

This guide replaces generic "bin-it" advice with a chemically grounded protocol designed to
prevent cross-reactivity in waste containers and ensure compliance with RCRA (Resource
Conservation and Recovery Act) standards.

Chemical Identity Table[1]
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Parameter Data

Chemical Name 5-(Dimethylamino)-2-hydroxybenzoic acid
CAS Number 40909-34-0

Molecular Formula CoH11NOs

Molecular Weight 181.19 g/mol

Physical State Solid (typically off-white to beige powder)

Solubilit Soluble in DMSO, Methanol; sparing solubility in
olubili
Y water (pH dependent)

Acidity/Basicity Amphoteric (Zwitterionic potential)

Hazard Assessment (GHS Classification)

Before disposal, you must validate the hazard profile. While not P-listed (acutely toxic) by the
EPA, this compound is a bioactive organic amine/acid and must be treated as Hazardous
Chemical Waste.

 Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.[1][2][3][4]
o H319: Causes serious eye irritation.[1][2][4]
o H335: May cause respiratory irritation.[4]

e Oxidation Risk: The dimethylamino group is susceptible to oxidation. Waste solutions
containing this compound may darken (turn brown/black) over time. This is a known
characteristic and generally does not indicate a dangerous exothermic reaction unless mixed
with strong oxidizers.

Strategic Waste Management (The "Why")
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The Amphoteric Factor

Unlike simple organic acids, 5-(dimethylamino)-2-hydroxybenzoic acid contains a basic

nitrogen center.[5]

Risk: If disposed of in a waste stream with strong alkylating agents (e.g., Methyl lodide) or
acid chlorides, the amine group can react, potentially generating heat or pressure in the
waste drum.

Protocol: Segregate from high-reactivity electrophiles. It is generally safe to commingle with
standard organic solvents (Stream C) or solid organic waste.

Chemical Compatibility Matrix

Compatible: Methanol, Ethanol, Acetone, Dilute Acids, Dilute Bases.

Incompatible (Segregate): Strong Oxidizers (Peroxides, Nitric Acid), Acid Anhydrides, Acid
Chlorides.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)

Applicable for: Expired shelf stocks, weighing boat residues, spill cleanup solids.[5]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[5] Glass is
acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste label.

o Chemical Name: Write out the full name. Do not use abbreviations or chemical formulas.

o Hazard Checkbox: Mark "Irritant" and "Toxic".

Transfer: Transfer solid carefully to avoid dust generation. If dust is visible, perform the
transfer inside a chemical fume hood.

Satellite Accumulation: Store in the laboratory's designated Satellite Accumulation Area
(SAA). Ensure the container is "RCRA Empty" (less than 1 inch of residue) before declaring it
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ready for pickup if it was a stock bottle.

Scenario B: Disposal of Liquid Waste (Mother
Liguor/Reaction Mixtures)

Applicable for: HPLC waste, reaction solvents, extraction layers.[5]
e Stream Identification:
o Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.
o Non-Halogenated Stream: If dissolved in Methanol, Ethanol, DMSO, or Acetone.

e pH Check: If the solution is aqueous, ensure pH is between 5 and 9. While organic waste
streams are more tolerant, extreme pH can degrade waste containers.

e Segregation: Pour into the appropriate carboy (typically 20L HDPE).

o Critical Step: Leave at least 10% headspace in the container to allow for thermal
expansion or gas evolution.

e Secondary Containment: Ensure the waste carboy sits within a secondary containment tray
capable of holding 110% of the container's volume.

Emergency Procedures: Spill Response

In the event of a benchtop spill (Solid < 50g):

PPE Upgrade: Wear nitrile gloves (double glove recommended), lab coat, and safety
goggles. Use an N95 mask if dust is aerosolized.

o Containment: Cover the spill with a generic absorbent pad or surround it with a spill pillow to
prevent migration.

o Neutralization (Optional): As it is amphoteric, neutralization is rarely necessary for small solid
spills.

o Cleanup:
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o Solid: Scoop up using a dustpan and brush. Do not dry sweep vigorously (creates dust).

o Residue: Wipe the surface with a paper towel soaked in ethanol or isopropanol (solubilizes
the compound better than water).

» Disposal: Place all contaminated PPE, paper towels, and scoop residues into a clear plastic
bag, seal it, and place it in the Solid Hazardous Waste bin.

Visual Decision Tree (Workflow)

The following diagram outlines the logical decision process for disposing of 5-
(dimethylamino)-2-hydroxybenzoic acid based on its physical state and solvent matrix.
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Waste Generation:
5-(Dimethylamino)-2-hydroxybenzoic acid

Determine Physical State

Solid Waste Liquid Waste
(Powder/Residue) (Solution)
Identify Solvent Base

Contains Halogens

Gl Wil ol - 1D Flammable/Organic Water Based

uneous Solutior)

Halogenated Organic | Non-Halogenated Organic
(DCM, Chloroform) (MeOH, Acetone, DMSO)

Check pH
(Adjust to 5-9 if needed)

Label: 'Solid Hazardous Waste'

Move to Satellite Accumulation Area
(Request EHS Pickup)

Click to download full resolution via product page
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Caption: Operational workflow for segregating 5-(dimethylamino)-2-hydroxybenzoic acid
waste streams based on physical state and solvent composition.

Regulatory Framework (RCRA & EPA)[7]

While 5-(dimethylamino)-2-hydroxybenzoic acid is not specifically listed on the EPA's "P"
(acutely toxic) or "U" (toxic) lists, it is regulated under the "Cradle-to-Grave" liability of the
Resource Conservation and Recovery Act (RCRA).[5]

» Generator Status: Most research labs operate as "Small Quantity Generators" (SQG). You
are responsible for characterizing your waste.

» Waste Coding:
o If dissolved in a flammable solvent (Flash point < 60°C), code as D001 (Ignitable).[6]

o If solid and not mixed with other regulated materials, it is often coded as Non-Regulated
Chemical Waste in some states, but best practice dictates coding it as Hazardous Irritant
to ensure incineration rather than landfilling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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